Cas no 2171206-80-5 ((2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid)

• Product Name: (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid
• CAS No: 2171206-80-5
• MF: C₂₅H₂₁ClN₂O₅
• MW: 464.897645711899
• CID: 6141266
• PubChem ID: 165560635
• Update Time: 2025-10-24

(2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid
• 2171206-80-5
• EN300-1505433
• (2R)-2-(2-chlorophenyl)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetic acid

• Inchi： 1S/C25H21ClN2O5/c26-21-12-6-5-11-19(21)23(24(30)31)28-22(29)13-27-25(32)33-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20,23H,13-14H2,(H,27,32)(H,28,29)(H,30,31)/t23-/m1/s1
• InChI Key： UVGLHHNQBWYQGE-HSZRJFAPSA-N
• SMILES： ClC1C=CC=CC=1[C@H](C(=O)O)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.1138995g/mol
• Monoisotopic Mass: 464.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid

Comprehensive Overview of (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid (CAS No. 2171206-80-5)

The compound (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid (CAS No. 2171206-80-5) is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 2-chlorophenyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and its compatibility with solid-phase peptide synthesis (SPPS) methodologies.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid has surged, driven by advancements in peptide-based therapeutics and precision medicine. This compound’s chiral center at the 2R position ensures high stereoselectivity, a critical factor in designing bioactive peptides with minimal off-target effects. Its CAS No. 2171206-80-5 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies and prodrug development.

One of the key advantages of this compound is its compatibility with automated peptide synthesizers, a feature highly valued in high-throughput screening (HTS) workflows. The Fmoc group provides robust protection during synthesis while allowing mild deprotection conditions, minimizing side reactions. This aligns with the growing trend toward green chemistry and sustainable laboratory practices, as researchers seek reagents that reduce hazardous waste generation.

From a commercial perspective, CAS No. 2171206-80-5 is often procured by pharmaceutical companies engaged in anticancer and antiviral peptide research. Its 2-chlorophenyl moiety contributes to enhanced lipophilicity, improving membrane permeability—a property critical for oral bioavailability. These attributes address common search queries such as "Fmoc-amino acids for drug delivery" and "chiral building blocks for peptide drugs," highlighting its intersection with cutting-edge therapeutic strategies.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring batch-to-batch consistency. Quality control protocols are stringent, as impurities can significantly impact downstream applications in bioconjugation and peptide library construction. Such rigor meets the expectations of regulatory agencies like the FDA and EMA, which emphasize purity standards for GMP-grade intermediates.

In summary, (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid represents a nexus of innovation in peptide chemistry and pharmaceutical development. Its CAS No. 2171206-80-5 serves as a gateway to a wealth of research exploring its potential in next-generation therapeutics, from immune modulators to enzyme inhibitors. As the scientific community continues to prioritize molecular precision, this compound’s role is poised to expand further.